Cas no 337514-13-3 (2-Furancarboxaldehyde, 3-(methylthio)- (9CI))

2-Furancarboxaldehyde, 3-(methylthio)- (9CI) structure
337514-13-3 structure
Product Name:2-Furancarboxaldehyde, 3-(methylthio)- (9CI)
CAS No:337514-13-3
MF:C6H6O2S
MW:142.175640583038
CID:1018840
PubChem ID:15514233
Update Time:2025-04-20

2-Furancarboxaldehyde, 3-(methylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 3-(methylthio)- (9CI)
    • SCHEMBL7604762
    • 337514-13-3
    • DB-270075
    • 2-Furancarboxaldehyde, 3-(methylthio)-
    • Inchi: 1S/C6H6O2S/c1-9-6-2-3-8-5(6)4-7/h2-4H,1H3
    • InChI Key: CNSQRMKYOYEHTD-UHFFFAOYSA-N
    • SMILES: S(C)C1C=COC=1C=O

Computed Properties

  • Exact Mass: 142.00885060g/mol
  • Monoisotopic Mass: 142.00885060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.5Ų
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd